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Compound of Interest

Compound Name: Cardanol diene

Cat. No.: B8069747

For researchers, scientists, and drug development professionals, a thorough understanding of
the health and safety profile of any chemical is paramount. This guide provides a
comprehensive overview of the available health and safety data for cardanol diene (CAS
Number: 51546-63-5), a phenol found in cashew nut shell liquid.[1] While specific toxicity data
is limited, this document synthesizes the most current safety information to ensure safe
handling and use in a laboratory setting.

Health and Safety Data Summary

According to the Safety Data Sheet (SDS), cardanol diene is not classified as a hazardous
substance under the Globally Harmonized System (GHS).[2] However, it is crucial to note that
all chemicals may present unknown hazards and should be handled with caution.[2]

Hazard Identification and Ratings

The substance is not associated with any GHS hazard pictograms, signal words, or hazard
statements.[2] Standard hazard rating systems also indicate a low level of risk.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8069747?utm_src=pdf-interest
https://www.benchchem.com/product/b8069747?utm_src=pdf-body
https://www.caymanchem.com/product/23153/cardanol-diene
https://www.benchchem.com/product/b8069747?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23153m.pdf
https://cdn.caymanchem.com/cdn/msds/23153m.pdf
https://cdn.caymanchem.com/cdn/msds/23153m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Rating

Health Flammability Reactivity Special
System
NFPA 0 0 0 N/A
HMIS 0 0 0 N/A

Data sourced
from the
Cardanol Diene
Safety Data
Sheet.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is essential for safe
handling and storage.

Property Value

Appearance A neat oil[1]

CAS Number 51546-63-5[2]

Molecular Formula C21H320[1]

Formula Weight 300.5[1]

Boiling Point Undetermined[2]

Flash Point Not applicable[2]
Flammability Product is not flammable[2]

DMF: 20 mg/ml, DMSO: 15 mg/ml, Ethanol: 22

Solubilit
Y mg/ml, Ethanol:PBS (pH 7.2) (1:1): 0.5 mg/mi[1]

Data sourced from the Cardanol Diene Safety

Data Sheet and product information.[1][2]

Experimental Protocols and Safe Handling
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While no specific, detailed experimental protocols for toxicity testing of cardanol diene are
publicly available, the SDS outlines general precautionary measures for handling chemicals,
which should be rigorously followed.[2]

Personal Protective Equipment (PPE)

The SDS for cardanol diene does not mandate any specific personal protective equipment.[2]
However, as a standard laboratory practice, the following PPE is recommended:

o Eye Protection: Safety glasses or goggles.

e Hand Protection: Impermeable and resistant gloves. The exact breakthrough time of glove
material has not been determined and should be confirmed with the glove manufacturer.[2]

o Body Protection: A standard laboratory coat.

e Respiratory Protection: Not required under normal use.[2]

First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

After inhalation: Move the person to fresh air and consult a doctor if complaints arise.[2]

After skin contact: The product is generally not an irritant. However, washing the affected
area with soap and water is good practice.[2]

After eye contact: Rinse the opened eye for several minutes under running water.[2]

After swallowing: If symptoms persist, consult a doctor.[2]

Spills and Environmental Precautions

In the event of a spill, the substance should be picked up mechanically.[2] It is important to
prevent the substance from entering sewers or surface and ground water.[2]

Toxicity and Carcinogenicity
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There is a lack of specific toxicological data for cardanol diene. The substance is not listed as
a carcinogen by the EPA, IARC, NTP, or OSHA.[2] It is important for researchers to be aware
that the absence of data does not signify the absence of hazard.

Visualizing Safe Handling Procedures

To aid in the safe handling of cardanol diene and other research chemicals, the following
diagrams illustrate a general workflow for chemical handling and spill response.

Preparation

eeeeeeee
equirements Select PPE

Handling Post-Experiment
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General workflow for handling laboratory chemicals.
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Flowchart for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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